Cas no 897046-02-5 (2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide)

2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide is a chemically modified derivative of a phenylalanine analog, featuring a dihydroxymethylphenyl substituent. The hydrobromide salt form enhances solubility and stability, making it suitable for research applications requiring precise handling. Its structural features, including the catechol moiety and methyl group, may influence binding affinity in biochemical studies, particularly in enzyme inhibition or receptor interaction assays. The compound’s purity and defined salt form ensure reproducibility in experimental settings. Potential applications include investigations into neurotransmitter analogs or as a synthetic intermediate in medicinal chemistry. Proper storage under anhydrous conditions is recommended to maintain integrity.
2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide structure
897046-02-5 structure
Product Name:2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide
CAS No:897046-02-5
MF:C10H14BrNO4
MW:292.126462459564
CID:4777023
PubChem ID:91647665
Update Time:2025-06-11

2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide
    • Z2327040070
    • 2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide
    • Inchi: 1S/C10H13NO4.BrH/c1-5-6(4-7(11)10(14)15)2-3-8(12)9(5)13;/h2-3,7,12-13H,4,11H2,1H3,(H,14,15);1H
    • InChI Key: KHJVLLQDJONMEX-UHFFFAOYSA-N
    • SMILES: Br.OC1=C(C=CC(=C1C)CC(C(=O)O)N)O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Topological Polar Surface Area: 104

2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide Pricemore >>

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Additional information on 2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide

Recent Advances in the Study of 2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic Acid Hydrobromide (CAS: 897046-02-5)

The compound 2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide (CAS: 897046-02-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a derivative of phenylalanine, exhibits unique structural and functional properties that make it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, characterization, and potential biological activities, particularly in the context of neurodegenerative diseases and metabolic disorders.

One of the key breakthroughs in the synthesis of this compound involves the optimization of its hydrobromide salt form, which enhances its stability and bioavailability. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the purity and structural integrity of the synthesized product. These efforts have paved the way for further pharmacological evaluations.

In vitro and in vivo studies have revealed that 2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide exhibits potent antioxidant properties. Its ability to scavenge free radicals and reduce oxidative stress has been demonstrated in cellular models of neurodegeneration. Additionally, preliminary data suggest that this compound may modulate key signaling pathways involved in inflammation and apoptosis, making it a potential therapeutic agent for conditions such as Parkinson's disease and Alzheimer's disease.

Another area of interest is the compound's potential role in metabolic regulation. Recent findings indicate that it may influence glucose metabolism and insulin sensitivity, which could have implications for the treatment of diabetes and obesity. These effects are thought to be mediated through interactions with specific enzymes and receptors in metabolic pathways.

Despite these promising findings, challenges remain in the development of 2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide as a therapeutic agent. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. However, the current body of research underscores the compound's potential and highlights the need for continued investigation.

In conclusion, 2-Amino-3-(3,4-dihydroxy-2-methylphenyl)propanoic acid hydrobromide (CAS: 897046-02-5) represents a promising avenue for drug discovery and development. Its multifaceted biological activities and structural versatility make it a valuable subject of study in the chemical biology and pharmaceutical sciences. Future research should focus on elucidating its mechanisms of action and optimizing its therapeutic profile for clinical applications.

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